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Compound of Interest

Compound Name: Strontium-82

Cat. No.: B1233234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Strontium-82 (Sr-82), a cyclotron-produced radioisotope, is a critical component in the

production of Rubidium-82 (Rb-82) for cardiac positron emission tomography (PET) imaging.

As the parent isotope in the Sr-82/Rb-82 generator system, its safe and compliant handling is

paramount to ensure the quality of the radiopharmaceutical product and the safety of both

laboratory personnel and patients. This in-depth technical guide provides a comprehensive

overview of the safety and handling considerations for Strontium-82, with a focus on

quantitative data, experimental protocols, and visual workflows to support researchers,

scientists, and drug development professionals.

Radiological and Physical Characteristics
Understanding the fundamental properties of Strontium-82 and its decay products is the

cornerstone of safe handling. Sr-82 decays by electron capture to Rb-82, which in turn

undergoes positron emission to stable Krypton-82. Key radiological data are summarized

below.

Table 1: Physical and Radiological Properties of Strontium-82 and Rubidium-82
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Property Strontium-82 (Sr-82) Rubidium-82 (Rb-82)

Half-life 25.36 days[1] 75 seconds[2]

Decay Mode Electron Capture[3][4] Positron Emission (β+)[2]

Primary Emissions X-rays (from electron capture)

Annihilation photons (511

keV), Gamma rays (777 keV)

[1]

Daughter Product Rubidium-82 (Rb-82) Stable Krypton-82 (Kr-82)

Radiation Safety and Shielding
Effective radiation protection practices are essential when working with Sr-82 and the

associated Rb-82 generators. The principle of ALARA (As Low As Reasonably Achievable)

must be strictly adhered to through the use of time, distance, and shielding.

Table 2: Radiation Safety and Shielding Data

Parameter Value

Sr-82/Rb-82 Gamma Dose Rate (1 mCi at 1 ft) 6.27 mrem/h[1]

Rb-82 Specific Gamma Ray Constant (at 1 cm) 6.1 R/hour-millicurie[2]

Lead (Pb) Half-Value Layer (HVL) for Rb-82 0.7 cm[2]

Lead (Pb) Tenth-Value Layer (TVL) for Rb-82 2.3 cm

Required Shielding for Beta Emissions 6 mm of plastic[1]

Personnel handling Sr-82 or operating Rb-82 generators must wear whole-body and finger-ring

dosimeters to monitor their radiation exposure.[1][5] All work should be conducted in

designated areas with appropriate shielding, such as lead bricks and L-block shields.

The Strontium-82/Rubidium-82 Generator System
The Sr-82/Rb-82 generator is a closed system that allows for the on-site elution of sterile Rb-82

chloride for intravenous administration.[6] The generator contains accelerator-produced Sr-82
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adsorbed onto a stannic oxide column.[2]

Generator Elution and Operation
The elution of Rb-82 from the generator is a critical process that must be performed according

to the manufacturer's instructions. Only additive-free 0.9% Sodium Chloride Injection USP

should be used as the eluent.[6] The use of an incorrect eluent can lead to a significant

breakthrough of Sr-82 and Sr-85, resulting in a high radiation dose to the patient.[6]
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Figure 1: Sr-82/Rb-82 Generator Elution Workflow.

Quality Control Experimental Protocols
Daily quality control testing of the generator eluate is mandatory to ensure that the levels of Sr-

82 and Sr-85 breakthrough are within acceptable limits.[7] This is crucial for patient safety, as

excessive strontium breakthrough can lead to unnecessary radiation dose to the bone marrow.

[6]

Table 3: Strontium Breakthrough Limits in Rb-82 Eluate

Radionuclide Limit

Strontium-82 (Sr-82) ≤ 0.02 µCi per mCi of Rb-82[7]

Strontium-85 (Sr-85) ≤ 0.2 µCi per mCi of Rb-82[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/cardiogen.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2019/019414s022lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2019/019414s022lbl.pdf
https://www.benchchem.com/product/b1233234?utm_src=pdf-body-img
https://aapm.org/government_affairs/documents/July_13_Bracco_Customer_Letter.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2019/019414s022lbl.pdf
https://aapm.org/government_affairs/documents/July_13_Bracco_Customer_Letter.pdf
https://aapm.org/government_affairs/documents/July_13_Bracco_Customer_Letter.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Strontium Breakthrough Testing
This protocol outlines the essential steps for determining Sr-82 and Sr-85 levels in the Rb-82

eluate.

Materials:

Dose calibrator

Shielded elution vial

0.9% Sodium Chloride Injection USP

Sr-82/Rb-82 generator and infusion system

Procedure:

Initial Elution: At the beginning of each day, elute the generator with 50 mL of 0.9% Sodium

Chloride Injection USP and discard this first eluate.[2]

Regeneration: Allow at least 10 minutes for the Rb-82 to regenerate within the generator.[2]

Test Elution: Aseptically elute the generator with 50 mL of 0.9% Sodium Chloride Injection

USP at a rate of 50 mL/min, collecting the entire volume in a shielded glass vial.[2] Note the

exact time of the end of elution (EOE).

Rb-82 Assay: Immediately measure the activity of the collected eluate in a dose calibrator

set for Rb-82. Record this value.

Decay Period: Allow the collected eluate to decay for at least 60 minutes. This allows the

short-lived Rb-82 to decay to negligible levels, leaving the longer-lived strontium isotopes.[7]

Strontium Assay: After the decay period, measure the activity of the vial in the dose calibrator

using the appropriate settings for Sr-82 and Sr-85.

Calculate Breakthrough: Use the measured activities and the initial Rb-82 activity to

calculate the µCi of Sr-82 and Sr-85 per mCi of Rb-82.
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Compare to Limits: Ensure the calculated breakthrough values are below the established

limits. If the breakthrough exceeds the alert limits (0.002 µCi Sr-82/mCi Rb-82 or 0.02 µCi

Sr-85/mCi Rb-82), the frequency of testing should be increased.[6][7] If the breakthrough

exceeds the mandatory limits, the generator must not be used.[7]
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Figure 2: Daily Quality Control Protocol for Strontium Breakthrough.
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Waste Management and Disposal
Radioactive waste generated from the use of Sr-82/Rb-82 generators must be managed in

accordance with institutional and regulatory guidelines. The primary waste streams include the

generator itself after expiration, unused Rb-82 eluate, and contaminated materials from quality

control and administration procedures.

Table 4: Waste Disposal Considerations

Waste Type Disposal Method Key Considerations

Expired Sr-82/Rb-82

Generator

Return to manufacturer or

licensed radioactive waste

disposal.

The generator contains long-

lived Sr-82 and must be

handled as radioactive

material.

Unused Rb-82 Eluate

Decay-in-storage followed by

disposal in regular trash (if no

Sr breakthrough).[5]

Due to the short half-life of Rb-

82 (75 seconds), it decays

rapidly.

Sr-82/Sr-85 Contaminated

Waste

Segregate and store for decay.

[1] May require disposal

through a licensed radioactive

waste service.

Sr-82 has a 25.36-day half-life,

requiring a significant decay

period.

Liquid Waste (with potential Sr

contamination)

May be disposed of via the

sanitary sewer system in

compliance with NRC

regulations (10 CFR 20.2003).

[8]

Requires careful calculation of

monthly discharge limits and

thorough record-keeping.[8]

Transportation and Shipping
The transportation of Sr-82 and Sr-82/Rb-82 generators is regulated by the U.S. Department of

Transportation (DOT) and the Nuclear Regulatory Commission (NRC).[9] All shipments must

comply with regulations regarding packaging, labeling, and shipping papers.[10]

Table 5: Transportation Regulations Overview
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Aspect Requirement

Packaging

Type A or Type B packaging, depending on the

activity.[11] Must have a certificate of

compliance.[9]

Labeling
Radioactive White-I, Yellow-II, or Yellow-III

labels, based on the transport index (TI).[11]

Shipping Papers
Must accurately describe the material, quantity,

and form.[10]

Contamination Limits
Removable surface contamination must not

exceed regulatory limits.[10]

Conclusion
The safe and effective use of Strontium-82 in a research and clinical setting hinges on a

thorough understanding of its properties and strict adherence to established safety and

handling protocols. By implementing robust radiation safety measures, diligent quality control

testing, and compliant waste disposal and transportation practices, professionals can ensure

the integrity of their work and the safety of all individuals involved. This guide serves as a

foundational resource to support these critical objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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